Cas no 58337-46-5 (Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI))

Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI) structure
58337-46-5 structure
Product Name:Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI)
CAS No:58337-46-5
MF:C11H18Li2N5O13P3
MW:535.089604854584
CID:366778
PubChem ID:133126638
Update Time:2025-04-19

Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], lithium salt (9CI)
    • ALPHA,BETA-METHYLENEADENOSINE-5'-TRIPHOSPHATE
    • α,β-METHYLENEADENOSINE-5'-TRIPHOSPHATE
    • adenosine 5'-[α,β-methylene]triphosphate lithium
    • 58337-46-5
    • Inchi: 1S/C11H18N5O12P3.2Li.H2O/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;;;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);;;1H2/q;2*+1;/p-2/t5-,7-,8-,11-;;;/m1.../s1
    • InChI Key: MYDKEAIGOVGKNL-MTQUBGKESA-L
    • SMILES: P(CP(=O)([O-])OP(=O)(O)O)(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.O.[Li+].[Li+]

Computed Properties

  • Exact Mass: 521.01100
  • Monoisotopic Mass: 535.0434035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 784
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 277Ų

Experimental Properties

  • PSA: 308.56000
  • LogP: -1.00530
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